Cas no 1021206-25-6 (4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
• CAS No: 1021206-25-6
• MF: C₂₀H₂₅N₇O₃S
• MW: 443.52260184288
• CID: 5456236
• PubChem ID: 27419794
• Update Time: 2025-10-30

4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• VU0505498-1
• F2902-0567
• 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
• AKOS024475781
• 4-(N,N-dimethylsulfamoyl)-N-(2-(4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
• 1021206-25-6
• 4-[(Dimethylamino)sulfonyl]-N-[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide

• Inchi： 1S/C20H25N7O3S/c1-25(2)31(29,30)16-7-5-15(6-8-16)20(28)21-9-12-27-19-17(13-24-27)18(22-14-23-19)26-10-3-4-11-26/h5-8,13-14H,3-4,9-12H2,1-2H3,(H,21,28)
• InChI Key： GPHDIPIVKBEZNU-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(N1CCCC1)N=CN=2)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 443.17395886g/mol
• Monoisotopic Mass: 443.17395886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.02±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide

Introduction to 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide (CAS No. 1021206-25-6)

4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide, identified by its CAS number 1021206-25-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This molecule represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry. The structural complexity of this compound, featuring a benzamide core linked to a pyrazolo[3,4-d]pyrimidine scaffold, suggests potential biological activities that warrant in-depth investigation.

The benzamide moiety, a well-known pharmacophore in drug design, is often associated with analgesic, anti-inflammatory, and anticancer properties. In the case of 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide, the dimethylsulfamoyl group further enhances its pharmacological profile by introducing additional interactions with biological targets. This modification can modulate the compound's solubility, bioavailability, and binding affinity, making it an intriguing subject for structure-activity relationship (SAR) studies.

The pyrazolo[3,4-d]pyrimidine scaffold is another critical component of this compound. Pyrazolo[3,4-d]pyrimidines are heterocyclic structures that have been extensively studied for their potential in oncology and immunology. They often exhibit inhibitory effects on various kinases and enzymes involved in cell proliferation and signal transduction pathways. The presence of a pyrrolidin-1-yl group attached to the pyrazolo[3,4-d]pyrimidine ring in 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide suggests additional opportunities for modulating biological activity through steric and electronic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. These tools have been instrumental in identifying potential interactions between 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide and key biological targets. For instance, studies have shown that the benzamide and pyrazolo[3,4-d]pyrimidine moieties can interact with proteins involved in cancer pathways, such as tyrosine kinases and transcription factors. This has opened up new avenues for developing targeted therapies against various diseases.

The dimethylsulfamoyl group in 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide also plays a crucial role in determining its pharmacokinetic properties. Sulfamoyl derivatives are known for their ability to enhance binding affinity through hydrogen bonding interactions with biological targets. Additionally, they can influence metabolic stability by affecting the rate of enzymatic degradation. These characteristics make dimethylsulfamoyl-containing compounds attractive for drug development, as they can lead to improved pharmacological profiles.

In the context of current research trends, 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide aligns well with the growing interest in multitargeted drug discovery. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and reduced side effects. The complex structure of this compound suggests that it may possess multitargeting capabilities, making it a valuable asset in the development of novel therapeutics.

Furthermore, the incorporation of a pyrrolidinyl group into the molecular framework of 4-(dimethylsulfamoyl)-N-{2-[4-(pyrrolidin-1-y)]ethyl}benzamide adds another layer of complexity that could be exploited for therapeutic purposes. Pyrrolidine derivatives are known to exhibit various biological activities, including muscle relaxant and antipsychotic effects. By integrating this moiety into a larger molecule like 1021206-25-6, researchers can fine-tune the pharmacological properties to achieve desired therapeutic outcomes.

From a synthetic chemistry perspective, 1021206 25 6 presents an interesting challenge due to its intricate structure. The synthesis involves multiple steps, including heterocyclic ring formation and functional group transformations. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in building the required molecular architecture.

The potential applications of 1021206 25 6 extend beyond oncology and immunology. Its unique structural features suggest that it may also be effective against other diseases such as neurodegenerative disorders and infectious diseases. For instance, 1021206 25 6 could be explored as a potential treatment for neurodegenerative conditions by interacting with amyloid-beta plaques or tau protein aggregates associated with Alzheimer's disease and other neurodegenerative disorders.

In conclusion, 1021206 25 6 represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure combines multiple pharmacophoric elements that could lead to novel therapeutic applications across various disease areas. As research continues to uncover new biological targets and develop innovative synthetic strategies, 1021206 25 6 may play an important role in shaping the future of drug discovery and development.